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Compound of Interest

Compound Name: 2-Formylquinolin-8-yl acetate
CAS No.: 36456-52-7
Cat. No.: B2770114
Get Quote
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Executive Summary

2-Formylquinolin-8-yl acetate (CAS: 36456-52-7) is a functionalized quinoline derivative
characterized by an aldehyde group at the C2 position and an acetate-protected hydroxyl
group at the C8 position.[1][2][3] It serves as a pivotal "pro-chelator” scaffold in bioinorganic
chemistry and drug development. The acetate moiety masks the phenolic oxygen, rendering
the molecule non-fluorescent and incapable of metal coordination until enzymatically or
chemically hydrolyzed. This "turn-on" mechanism is exploited in the design of esterase-
responsive fluorescent probes and ratiometric sensors for transition metals (Zn2+, Cu?*).
Additionally, the C2-aldehyde functionality allows for facile condensation with amines to
generate Schiff base ligands with potent antimalarial and antibacterial activities.

Chemical Identity & Structural Analysis[5][6][7][8]
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Property Specification

IUPAC Name (2-Formylquinolin-8-yl) acetate

8-Acetoxyquinoline-2-carboxaldehyde; 2-
Common Synonyms o
Formyl-8-quinolinyl acetate

CAS Number 36456-52-7

Molecular Formula C12H9NOs3

Molecular Weight 215.21 g/mol

SMILES CC(=0)Oclcccc2ecc(C=0)ncl2
Appearance Pale yellow to off-white crystalline solid

Soluble in DMSO, DMF, CHClsz, CH2Clz;

Solubility _ _
Sparingly soluble in H20

Structural Features[3][5][6][8][9][10][11][12][13]

e Quinoline Core: Provides a rigid, conjugated 1t-system essential for fluorescence upon
chelation.

o C8-Acetate Group: Acts as a masking group. It prevents the formation of the stable 5-
membered chelate ring typical of 8-hydroxyquinoline (8-HQ) complexes, thereby quenching
fluorescence and inhibiting metal binding.

o C2-Formyl Group: A reactive electrophile suitable for Schiff base formation (condensation
with primary amines, hydrazines, or thiosemicarbazides).

Synthesis & Production Protocols

The synthesis of 2-Formylquinolin-8-yl acetate typically proceeds via the oxidation of the 2-
methyl analog (8-acetoxyquinaldine) using Selenium Dioxide (SeOz2). This method is preferred
for its specificity toward the benzylic methyl group.

Reaction Scheme (Graphviz)
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Key Reagents

SeO2: Selective oxidation

Ac20: Acetyl protection

Acetic Anhydride Se02, Dioxane
8-Hydroxy-2-methylquinoline Reflux, 1-2h 50-60°C, 3-4h
(8-Hydroxyquinaldine) o o

8-Acetoxy-2-methylquinoline 2-Formylquinolin-8-yl acetate

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 2-Formylquinolin-8-yl acetate from 8-hydroxyquinaldine.

Detailed Protocol
Step 1: Acetyl Protection[4]

e Reagents: Dissolve 8-hydroxy-2-methylquinoline (10 mmol) in acetic anhydride (20 mL).

Reaction: Heat the mixture to reflux (approx. 140°C) for 2 hours.

Workup: Pour the reaction mixture onto crushed ice to hydrolyze excess anhydride.

Isolation: Neutralize with NaHCOs (sat. ag.) and extract with dichloromethane (3x 30 mL).
Dry the organic layer over anhydrous Na=SOa4 and concentrate in vacuo.

Product: 8-Acetoxy-2-methylquinoline (Yield: ~90-95%).[3]

Step 2: Selenium Dioxide Oxidation[5]

e Reagents: Suspend SeO2 (12 mmol) in 1,4-dioxane (20 mL) containing 2% water (essential
for SeO: activation).

o Addition: Add 8-acetoxy-2-methylquinoline (10 mmol) to the suspension.
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» Reaction: Heat to 50-60°C with vigorous stirring. Monitor by TLC (Silica, Hexane:EtOAc 3:1).
The reaction typically completes in 3-4 hours. Note: Avoid refluxing, as over-oxidation to the
carboxylic acid may occur.

o Workup: Filter the hot solution through Celite to remove metallic Selenium (black solid).

 Purification: Concentrate the filtrate and purify via column chromatography (Silica gel,
Hexane/Ethyl Acetate gradient).

o Characterization: The product appears as a pale yellow solid. Confirm structure via *H-NMR
(Aldehyde proton singlet at & ~10.1 ppm).

Reactivity & Mechanism of Action
"Turn-On" Fluorescence Mechanism

2-Formylquinolin-8-yl acetate is non-fluorescent. Its utility as a probe relies on a dual-trigger
mechanism:

e Hydrolysis: Esterases or chemical bases cleave the acetate group, releasing the 8-
hydroxyquinoline (8-HQ) core.

e Chelation: The free 8-HQ moiety coordinates with metal ions (e.g., Zn?*, AlR+), locking the
molecule in a rigid planar conformation that inhibits non-radiative decay, resulting in strong
fluorescence.[6]
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Figure 2: Activation pathway for fluorescence sensing applications.

Schiff Base Formation

The C2-aldehyde is highly reactive toward nucleophiles.

e Reaction: Condensation with hydrazine derivatives (e.g., thiosemicarbazide) yields
thiosemicarbazones.

o Application: These derivatives are potent tridentate ligands (N-N-S donor set) used in
antimalarial drug discovery (inhibiting cysteine proteases) and as ionophores for heavy metal
sensing.
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Applications in Research & Development
Bio-Imaging & Sensing

o Esterase Activity Probes: Used to detect intracellular esterase activity. The acetate group
enhances cell permeability. Once inside, ubiquitous esterases cleave the acetate, trapping
the fluorescent 8-HQ product within the cell.

o Ratiometric Zn2* Sensors: The aldehyde group can be further derivatized with electron-
withdrawing or donating groups to tune the emission wavelength, allowing for ratiometric
sensing of Zinc in live tissues.

Medicinal Chemistry[5][11][12]

o Antimalarial Scaffolds: Schiff bases derived from 2-formylquinolin-8-yl acetate have shown
efficacy against Plasmodium falciparum. The 8-hydroxy group (after deprotection) is crucial
for iron chelation, a mechanism toxic to the parasite.

» Neuroprotection: Derivatives are explored for Alzheimer's therapy, targeting metal-induced
Amyloid-3 aggregation.

Safety & Handling (SDS Summary)

Parameter Guideline

Hazard Classification

Irritant (Skin/Eye/Respiratory).

Signal Word

Warning

P-Statements

P261 (Avoid breathing dust); P280 (Wear

protective gloves/eye protection).

Store at 2-8°C under inert atmosphere

Storage (Argon/Nitrogen). Moisture sensitive (ester
hydrolysis).
) Incinerate in a chemical incinerator equipped
Disposal .
with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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